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Compound of Interest

Compound Name: Curium-244

Cat. No.: B1199346 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear decay properties of

Curium-244 (²⁴⁴Cm), a synthetic actinide of significant interest in various research and

industrial applications. This document details its half-life, decay products, and the experimental

methodologies used for their characterization, presented in a format tailored for technical

professionals.

Quantitative Decay Data
The nuclear decay characteristics of Curium-244 are summarized in the following tables. This

data is essential for applications ranging from radioisotope thermoelectric generators to alpha

particle X-ray spectrometers.

Table 1: Half-Life and Decay Modes of Curium-244
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Property Value

Half-Life (t½) 18.11 ± 0.03 years[1][2]

Primary Decay Mode Alpha (α) Decay[1]

Secondary Decay Mode Spontaneous Fission (SF)[1]

Alpha Decay Branching Ratio > 99.9%[1]

Spontaneous Fission Branching Ratio (1.37 ± 0.07) x 10⁻⁶[1]

Table 2: Principal Alpha Decay Energies and Intensities for Curium-244

Alpha Particle Energy
(MeV)

Emission Probability (%) Daughter Nucleus

5.8048 76.7 ²⁴⁰Pu

5.7627 23.3 ²⁴⁰Pu

Table 3: Decay Chain of Curium-244

Isotope Half-Life Decay Mode(s)
Daughter
Product(s)

Curium-244 (²⁴⁴Cm) 18.11 years α, SF Plutonium-240 (²⁴⁰Pu)

Plutonium-240 (²⁴⁰Pu) 6561 years α, SF Uranium-236 (²³⁶U)

Uranium-236 (²³⁶U) 2.342 x 10⁷ years α, SF Thorium-232 (²³²Th)

Thorium-232 (²³²Th) 1.405 x 10¹⁰ years α, β⁻ (in decay chain)
Lead-208 (²⁰⁸Pb)

(stable)

Decay Pathway Visualization
The primary decay pathway of Curium-244 is through alpha emission, leading to a cascade of

subsequent decays until a stable nuclide is reached.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://indico.fjfi.cvut.cz/event/1/contributions/317/attachments/169/255/309_Stastna_Preparation_of_samples_for_alpha.doc
https://www.researchgate.net/publication/243960979_Gamma_spectrometry_for_quantification_of_trace_amounts_of_actinides_in_concentrated_ammonium_nitrate_solution
https://indico.fjfi.cvut.cz/event/1/contributions/317/attachments/169/255/309_Stastna_Preparation_of_samples_for_alpha.doc
https://indico.fjfi.cvut.cz/event/1/contributions/317/attachments/169/255/309_Stastna_Preparation_of_samples_for_alpha.doc
https://indico.fjfi.cvut.cz/event/1/contributions/317/attachments/169/255/309_Stastna_Preparation_of_samples_for_alpha.doc
https://indico.fjfi.cvut.cz/event/1/contributions/317/attachments/169/255/309_Stastna_Preparation_of_samples_for_alpha.doc
https://www.benchchem.com/product/b1199346?utm_src=pdf-body
https://www.benchchem.com/product/b1199346?utm_src=pdf-body
https://www.benchchem.com/product/b1199346?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Curium-244 (²⁴⁴Cm)
t½ = 18.11 y

Plutonium-240 (²⁴⁰Pu)
t½ = 6561 y

α Uranium-236 (²³⁶U)
t½ = 2.342 x 10⁷ y

α Thorium-232 (²³²Th)
t½ = 1.405 x 10¹⁰ y

α Lead-208 (²⁰⁸Pb)
(Stable)

α, β⁻ decay series
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Caption: Alpha decay chain of Curium-244 to stable Lead-208.

Experimental Protocols
The determination of the half-life and decay products of Curium-244 relies on precise and

accurate radiometric and mass spectrometric techniques. The following sections outline the

methodologies for key experiments.

Determination of Half-Life by Isotope Ratio Mass
Spectrometry
A highly accurate method for determining the half-life of Curium-244 involves measuring the

change in its isotopic abundance over time relative to other long-lived curium isotopes using

thermal ionization mass spectrometry (TIMS).[3]

Experimental Workflow:
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Caption: Workflow for half-life determination using TIMS.

Methodology:

Sample Preparation: A sample containing Curium-244, along with other curium isotopes

such as Curium-245 and Curium-246 which have much longer half-lives, is chemically

purified to remove isobaric interferences.

Mass Spectrometric Measurement: The purified curium is deposited onto a metal filament

(typically rhenium or tantalum) and introduced into the ion source of a thermal ionization
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mass spectrometer. The filament is heated to a high temperature, causing the curium atoms

to ionize.

Isotope Ratio Analysis: The ionized curium isotopes are accelerated and separated based on

their mass-to-charge ratio in a magnetic field. The ion currents for each isotope are

measured simultaneously using multiple collectors. The ratios of ²⁴⁴Cm to the longer-lived

isotopes (e.g., ²⁴⁵Cm and ²⁴⁶Cm) are determined with high precision.

Temporal Measurement: These isotopic ratio measurements are repeated periodically over a

period of several years.

Half-Life Calculation: The half-life of Curium-244 is calculated from the observed decrease

in its isotopic abundance relative to the stable reference isotopes over the measured time

interval.

Identification of Daughter Products by Alpha
Spectrometry
Alpha spectrometry is employed to identify the daughter products of Curium-244 decay and to

determine the energies and branching ratios of the emitted alpha particles.

Methodology:

Source Preparation: A thin, uniform source of Curium-244 is prepared to minimize self-

absorption of the alpha particles. This is typically achieved by electrodeposition or

microprecipitation of a small amount of a purified curium solution onto a polished metal disk.

Spectrometric Measurement: The prepared source is placed in a vacuum chamber

containing a semiconductor detector (e.g., a silicon surface barrier detector). The alpha

particles emitted from the source strike the detector, creating electron-hole pairs and

generating a charge pulse proportional to the alpha particle's energy.

Data Acquisition and Analysis: The pulses are amplified and sorted by their amplitude using

a multichannel analyzer to generate an energy spectrum. The positions of the peaks in the

spectrum correspond to the energies of the emitted alpha particles, and the areas of the

peaks are proportional to their emission probabilities. By comparing the measured alpha

energies to known values, the daughter nuclide (Plutonium-240) can be identified.
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Measurement of Spontaneous Fission Branching Ratio
The spontaneous fission branching ratio of Curium-244 can be determined by simultaneously

measuring the alpha decay rate and the spontaneous fission rate from a known quantity of the

isotope.

Methodology:

Fission Fragment Detection: A common method involves the use of solid-state nuclear track

detectors (SSNTDs). A thin source of Curium-244 is placed in close proximity to the SSNTD.

Fission fragments emitted during spontaneous fission create damage tracks in the detector

material.

Alpha Particle Counting: The total alpha activity of the source is measured independently

using a well-calibrated alpha detector, such as a gas-flow proportional counter or a liquid

scintillation counter.

Track Etching and Counting: After a defined exposure time, the SSNTD is chemically etched

to enlarge the fission tracks, which are then counted using an optical microscope.

Branching Ratio Calculation: The spontaneous fission decay constant is calculated from the

number of fission tracks, the exposure time, and the known amount of Curium-244. The

alpha decay constant is known from the half-life. The spontaneous fission branching ratio is

the ratio of the spontaneous fission decay constant to the total decay constant (alpha +

spontaneous fission).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. indico.fjfi.cvut.cz [indico.fjfi.cvut.cz]

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1199346?utm_src=pdf-body
https://www.benchchem.com/product/b1199346?utm_src=pdf-body
https://www.benchchem.com/product/b1199346?utm_src=pdf-body
https://www.benchchem.com/product/b1199346?utm_src=pdf-custom-synthesis
https://indico.fjfi.cvut.cz/event/1/contributions/317/attachments/169/255/309_Stastna_Preparation_of_samples_for_alpha.doc
https://www.researchgate.net/publication/243960979_Gamma_spectrometry_for_quantification_of_trace_amounts_of_actinides_in_concentrated_ammonium_nitrate_solution
https://www.researchgate.net/publication/243960808_Preparation_of_samples_for_alpha-spectrometry_by_direct_evaporation_of_extracted_species
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Technical Guide to the Nuclear Properties of Curium-
244]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199346#curium-244-half-life-and-daughter-
products]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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